Acid Black 58
Description
Contextualization of Acid Black 58 as a Representative Anionic Azo Dye in Industrial Effluents
Acid Black 58 is extensively used in the textile, leather, and paper industries for dyeing and printing due to its excellent dyeing properties and high color fastness. guidechem.comamericanchemicalsuppliers.comtkechemical.comkhushidyechem.com The dyeing process, however, is not entirely efficient, leading to a significant portion of the dye being discharged in wastewater. rewe-group.com This makes Acid Black 58 a relevant model compound for studying the environmental impact and treatment of anionic azo dyes in industrial effluents.
Industrial wastewater containing azo dyes like Acid Black 58 is a major environmental concern. These dyes are often resistant to conventional wastewater treatment methods, such as activated sludge processes, and can persist in the environment. rewe-group.comnih.gov Their presence in water bodies can reduce light penetration, negatively impacting aquatic ecosystems by affecting photosynthesis. ktu.ltmdpi.com Furthermore, some azo dyes and their degradation products can be toxic and potentially mutagenic or carcinogenic. rewe-group.commdpi.com
Research Imperatives for Sustainable Management of Acid Black 58
The recalcitrant nature and potential toxicity of Acid Black 58 necessitate research into effective and sustainable management strategies. Key research imperatives include:
Development of efficient removal technologies: There is a critical need for advanced treatment methods that can effectively remove Acid Black 58 from industrial effluents, going beyond the limitations of conventional biological and physical processes. nih.govmdpi.comneptjournal.com
Understanding degradation pathways: Investigating the chemical and biological degradation pathways of Acid Black 58 is crucial for developing processes that break down the dye into less harmful substances. nih.govdntb.gov.uaijisrt.com
Exploring advanced materials for remediation: Research into novel materials with enhanced adsorption or catalytic properties is essential for developing more efficient and cost-effective wastewater treatment solutions. nih.govmdpi.comacs.org
Minimizing environmental impact: Sustainable management also involves exploring ways to reduce dye usage in industrial processes and promoting cleaner production technologies.
Methodological Approaches in Acid Black 58 Research: An Overview
Research on Acid Black 58 employs a variety of methodological approaches drawn from environmental chemistry, materials science, and engineering. These include:
Spectrophotometry: UV-Vis spectrophotometry is a common technique used to quantify dye concentration in aqueous solutions by measuring absorbance at the dye's maximum wavelength (λmax), which for some Acid Black dyes is around 573 nm or 618 nm. nih.govijisrt.com
Adsorption Studies: These involve investigating the capacity of various materials to adsorb Acid Black 58 from water. Techniques include batch adsorption experiments to determine equilibrium isotherms (e.g., Langmuir, Freundlich) and kinetic studies to understand the rate of adsorption. nih.govktu.lt
Advanced Oxidation Processes (AOPs): Methods like ozonation, photocatalysis, and Fenton processes are studied for their ability to degrade Acid Black 58 through the generation of reactive species like hydroxyl radicals. dntb.gov.uaresearchgate.netresearchgate.netsci-hub.se
Biodegradation Studies: Research focuses on identifying microorganisms capable of degrading Acid Black 58 and understanding the enzymatic mechanisms involved. nih.govijisrt.comjeb.co.in
Electrochemical Methods: Techniques such as electrocoagulation and electrochemical degradation are explored for their effectiveness in removing or breaking down the dye. mdpi.comsci-hub.se
Membrane Separation: Techniques like ultrafiltration, nanofiltration, and reverse osmosis are investigated for separating the dye from wastewater streams. mdpi.comresearchgate.netiwaponline.com
Material Characterization: Techniques such as Fourier Transform Infrared Spectroscopy (FTIR), Scanning Electron Microscopy (SEM), and X-ray Diffraction (XRD) are used to characterize the structure and properties of materials used in remediation efforts and to analyze dye degradation products. neptjournal.comjeb.co.in
These methodologies provide the basis for understanding the behavior of Acid Black 58 in the environment and developing effective strategies for its control and remediation.
Properties
CAS No. |
12218-94-9 |
|---|---|
Molecular Formula |
C4H8O5 |
Origin of Product |
United States |
Environmental Distribution, Fate, and Ecotoxicological Assessment of Acid Black 58
Environmental Occurrence and Distribution of Acid Black 58 in Aquatic and Terrestrial Systems
The presence of Acid Black 58 in the environment is mainly attributed to the discharge of untreated or inadequately treated wastewater from dyeing processes. vulcanchem.comnih.gov These effluents can introduce the dye into both aquatic and terrestrial systems.
Persistence and Mobility of Acid Black 58 in Water, Sediment, and Soil Environments
Acid dyes, including Acid Black 58, are generally reported to be resistant to biodegradation, which contributes to their persistence in the environment. vulcanchem.comnih.govnih.govmst.dk Available data on the abiotic and biotic degradation of azo direct and reactive dyes suggest they may persist in water, sediment, and soil. canada.ca In anaerobic environments, such as the anoxic layers of sediments, these substances have the potential to degrade to aromatic amines through the cleavage of the azo bond. canada.ca
Ionic azo dyes are expected to have moderate to high mobility in soil, sediment, and particulate matter, indicated by low Koc values. mst.dk However, their ionic nature can lead to adsorption through ion-exchange processes. mst.dk Volatilization from moist or dry surfaces is not expected for ionic compounds, and their vapor pressures are typically very low. mst.dk
Studies on the persistence of organic substances in water and sediment use metrics like DegT50,system, which represents the time until 50% of the parent chemical disappears from the system. acs.org This disappearance can occur through transformation into metabolites or non-extractable residues. acs.org
Bioaccumulation Potential of Acid Black 58 in Aquatic Organisms (Non-Human)
Information on the bioaccumulation potential of Acid Black 58 specifically is limited. However, information on the log octanol-water partition coefficients and fish bioconcentration factors for similar azo direct and reactive dyes indicates that these substances are not likely to bioaccumulate significantly. canada.ca Highly sulphonated azo dyes are poorly absorbed from the intestine after oral intake. mst.dk While bioaccumulation is a key criterion for assessing the environmental risk of chemicals, particularly regarding their potential to reach high concentrations in organisms, studies on the bioconcentration or bioaccumulation factors for many complex organic contaminants are still developing. acs.org Factors influencing bioaccumulation in aquatic organisms include uptake through diet and respiration, and elimination through feces, respiration, metabolism, and growth. acs.org
Ecotoxicological Impact of Acid Black 58 on Non-Human Biological Systems
The ecotoxicological impact of acid dyes stems from their inherent toxicity and persistence in various environmental compartments. vulcanchem.comnih.gov
Effects on Aquatic Organisms (Fish, Invertebrates, Algae)
Acid dyes, including Acid Black 1 (a related sulfonated azo dye), have been shown to have adverse effects on aquatic organisms. nih.gov General toxicity data for disulfonated acid dyes suggest that acute harm to aquatic organisms at low concentrations is not expected. canada.ca Dyes with three or more acid groups generally show low toxicity (acute values > 100 mg/L) towards fish and invertebrates. canada.ca However, these dyes can show moderate toxicity to green algae, potentially due to shading effects. canada.ca
While specific data for Acid Black 58's effects on aquatic organisms were not extensively found, related acid dyes have demonstrated toxicity. For example, Acid Black 1 has been linked to adverse effects on fish and invertebrates. nih.gov Studies on other classes of compounds, such as pharmaceuticals, provide context for typical toxicity ranges observed in aquatic organisms, with algae often presenting higher sensitivity in acute toxicity tests compared to invertebrates and fish. nih.gov
Influence on Terrestrial Microbial Communities and Plant Systems
Textile dyes, when present in soil, can significantly reduce soil microbial activity, diversity, and richness of the soil bacterial community. nih.gov This inhibition of soil microorganisms can consequently hamper plant growth. nih.gov Acid Black 1, a sulfonated azo dye, has been found to inhibit nitrification and ammonification in soil, leading to reduced nitrogen use efficiency in crop production. nih.gov
Agricultural crops can absorb organic dyes from the soil, which are then transported from the soil to the plants. nih.gov These absorbed dyes can inhibit root growth, damage root tips, lower the uptake of nutrients and water, and reduce germination and photosynthetic pigments. nih.gov Acid rain, which involves the deposition of acidic compounds, has been shown to negatively affect plant growth and development by altering metabolic processes and reducing leaf area. researchgate.net While Acid Black 58 is a dye and not a component of acid rain, the documented effects of acidity and organic pollutants on plant systems provide a framework for understanding potential impacts.
Characterization of Ecotoxicity Pathways and Biomarkers in Exposed Organisms (Non-Human)
Ecotoxicity pathways for acid dyes in non-human organisms can involve various mechanisms, although specific details for Acid Black 58 are limited in the search results. However, studies on other azo dyes provide some insight. For instance, the azo dye Acid Black has been shown to induce oxidative stress in freshwater fish by increasing the activity of enzymes like glutathione (B108866) S-transferase (GST) and catalase (CAT). researchgate.net Oxidative stress is a common toxicity pathway involving the generation of reactive oxygen species (ROS) and can lead to damage to cellular macromolecules. ugr.esresearchgate.net
Biomarkers are biological indicators that can signal exposure to or effects of xenobiotics. ugr.es In the context of ecotoxicology, biomarkers can range from highly specific indicators of exposure or effect to more general responses. ugr.es For azo dyes, potential biomarkers could include enzymes involved in detoxification or antioxidant defense systems, such as GST and CAT, as seen in studies with other azo dyes. researchgate.net Changes in these enzyme activities can indicate that an organism has been exposed to and is responding to the presence of the dye. Other potential biomarkers of oxidative stress, such as malondialdehyde (MDA), a product of lipid peroxidation, have been used in studies assessing the impact of environmental stressors on organisms. amegroups.orgnotulaebotanicae.ro
Further research is needed to specifically characterize the ecotoxicity pathways and identify specific biomarkers for Acid Black 58 in various non-human organisms.
Advanced Degradation and Transformation Pathways of Acid Black 58
Photocatalytic Degradation Mechanisms of Acid Black 58
Photocatalytic degradation utilizes semiconductor materials as photocatalysts, which, upon irradiation with light of appropriate wavelength, generate electron-hole pairs. These charge carriers then participate in redox reactions, leading to the formation of potent radical species that degrade organic pollutants. niscpr.res.inacs.org
Semiconductor oxides such as Zinc Oxide (ZnO) and Titanium Dioxide (TiO2) are widely recognized for their photocatalytic properties due to their high photosensitivity, non-toxic nature, low cost, and chemical stability. niscpr.res.inwitpress.com When these semiconductors are illuminated with energy greater than their band gap, electron and hole pairs are produced. niscpr.res.in These generated electron and hole pairs can either recombine or react with molecules like oxygen and water to produce highly reactive species such as superoxide (B77818) ion radicals and hydroxyl radicals, which can mineralize dye molecules. niscpr.res.in
Studies have investigated the efficiency of both ZnO and TiO2 in the degradation of azo dyes similar in structure to Acid Black 58, such as Acid Black 1 and Reactive Black 5. For Acid Black 1, degradation was observed to be more significant with the solar/ZnO process compared to the solar/TiO2-P25 process at pH 9. niscpr.res.in Similarly, for Reactive Black 5, ZnO showed superior photocatalytic activity compared to TiO2 under UV light irradiation. witpress.com The effectiveness of these semiconductors is attributed to their electronic structure, characterized by a filled valence band and an empty conduction band. niscpr.res.in
The degradation of organic pollutants during photocatalysis is primarily attributed to indirect reactions involving highly oxidative active oxygen species generated under irradiation. researchgate.net The main reactive species are hydroxyl radicals (•OH) and superoxide anion radicals (•O2−). researchgate.netresearchgate.net When a semiconductor photocatalyst absorbs photons with energy greater than its bandgap, electrons are excited to the conduction band, leaving behind holes in the valence band. acs.org These charge carriers can then migrate to the surface and participate in redox reactions. witpress.com Holes in the valence band can react with water or hydroxide (B78521) ions to form hydroxyl radicals (•OH), while electrons in the conduction band can react with oxygen to form superoxide radicals (•O2−). niscpr.res.inacs.orgwitpress.com
The degradation of an azo dye like Acid Black 1 with ZnO has been reported to follow pseudo-first-order kinetics according to the Langmuir-Hinshelwood model. niscpr.res.in This model suggests that the reaction rate is proportional to the surface coverage of the pollutant on the catalyst. oatext.com
Sulfate (B86663) radicals (SO4•−) are another class of potent oxidizing species that can be generated and play a role in advanced oxidation processes, including some photocatalytic systems, often through the activation of persulfate. acs.orgwpmucdn.commdpi.com These radicals can exhibit longer lifetimes and enhanced reactivity towards organic molecules compared to hydroxyl radicals in certain conditions. mdpi.com
Several environmental parameters significantly influence the efficiency of photocatalytic degradation of dyes.
pH: The pH of the solution is a critical factor as it affects the surface charge properties of the photocatalyst, the ionization state of the dye molecule, and the formation of reactive species. acs.orgwitpress.commdpi.com For instance, the point of zero charge for TiO2 is around pH 6.8, meaning its surface is positively charged in acidic conditions and negatively charged in alkaline conditions. witpress.com This can influence the adsorption of anionic dyes like Acid Black 58. For Acid Black 1 degradation using ZnO, the optimum pH was found to be 9, with lower efficiency observed in acidic pH due to potential dissolution of ZnO. niscpr.res.in
Light Intensity: Light intensity directly impacts the rate of electron-hole pair generation. Higher light intensity generally leads to increased reaction rates, although at very high intensities, the rate can become independent of light intensity due to recombination effects. mdpi.comnih.govrsc.org
Co-pollutants: The presence of other substances in the wastewater can affect the degradation efficiency. These co-pollutants can compete with the dye for adsorption sites on the catalyst surface or scavenge the reactive radical species, thereby inhibiting the degradation of the target dye.
Studies on the photocatalytic degradation of similar azo dyes have identified various intermediate products, often resulting from the cleavage of azo bonds, hydroxylation, desulfonation, and ring opening of aromatic structures. For Acid Black 1 degraded by ZnO, intermediates such as azobenzene, 3-aminobenzene-1,2-diol, 2-aminobenzene-1,4-diol, and 5-aminobenzene-1,3-diol (B1267663) were identified. researchgate.net The degradation typically proceeds through a series of steps involving the attack of radical species, leading to the formation of smaller, less complex molecules like carboxylic acids, which are then further mineralized. mdpi.comunimi.it Mineralization can be confirmed by monitoring the reduction in Chemical Oxygen Demand (COD) or Total Organic Carbon (TOC). niscpr.res.inwitpress.comunimi.it
Advanced Oxidation Processes (AOPs) for Acid Black 58 Abatement
Advanced Oxidation Processes (AOPs) are a set of chemical treatment methods designed to remove organic pollutants from water and wastewater by generating highly reactive species, primarily hydroxyl radicals (•OH). researchgate.netijcce.ac.irresearchgate.netmdpi.com These methods are effective for degrading recalcitrant organic compounds that are resistant to conventional biological treatment. ijcce.ac.ir
Fenton and Photo-Fenton processes are prominent AOPs that utilize iron ions (Fe²⁺ or Fe³⁺) and hydrogen peroxide (H₂O₂) to generate hydroxyl radicals. ijcce.ac.irresearchgate.netekb.egresearchgate.net
The classical Fenton reaction involves the reaction between Fe²⁺ and H₂O₂ to produce •OH radicals, Fe³⁺, and hydroxide ions. The Fe³⁺ can then react with H₂O₂ to regenerate Fe²⁺, although this reaction is slower. researchgate.net
Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻
Fe³⁺ + H₂O₂ → Fe²⁺ + •OOH + H⁺ (slower reaction)
The Photo-Fenton process enhances the Fenton reaction by using UV or visible light irradiation. ekb.egresearchgate.netscispace.com Light can accelerate the regeneration of Fe²⁺ from Fe³⁺ and also photolyze H₂O₂ to produce additional •OH radicals. ekb.eg
Fe³⁺ + H₂O + hν → Fe²⁺ + •OH + H⁺
H₂O₂ + hν → 2•OH
Studies on the degradation of various dyes using Fenton and photo-Fenton processes have shown their effectiveness. For Reactive Black 5, the photo-Fenton process achieved higher degradation rates compared to Fenton and UV/H₂O₂ processes under certain conditions, with the degradation profile fitting a pseudo-first-order kinetic model. scielo.br The efficiency of these processes is influenced by parameters such as the concentrations of iron ions and hydrogen peroxide, as well as pH. scispace.com The optimal pH for the Fenton reaction is typically acidic (around 3), as the formation of iron oxyhydroxides at higher pH can reduce the catalytic activity. researchgate.net
The degradation of azo dyes by Fenton and photo-Fenton processes often involves the oxidative cleavage of the azo bond and subsequent breakdown of the aromatic rings by the generated hydroxyl radicals. researchgate.net
Table 1: Summary of Photocatalytic Degradation Parameters and Outcomes for Similar Azo Dyes
| Dye | Catalyst | Light Source | Optimum pH | Kinetics Model | Key Findings | Citation |
| Acid Black 1 | ZnO | Solar | 9 | Pseudo-first-order | More efficient than TiO2-P25; degradation influenced by catalyst amount and dye concentration. | niscpr.res.in |
| Reactive Black 5 | ZnO, TiO2-P25 | UV | 3 (for TiO2) | Not explicitly stated | ZnO showed superior activity; pH affects efficiency. | witpress.com |
| Acid Black 1 | ZnO | UV | 7 | Pseudo-first-order | Degradation higher with UV/ZnO than UV/TiO2-P25; oxone addition increased removal. | researchgate.net |
Table 2: Comparison of Fenton and Photo-Fenton Processes for Dye Degradation
| Process | Oxidant/Catalyst System | Light Source | Relative Efficiency (for tested dyes) | Typical Kinetics | Key Characteristics | Citation |
| Fenton | H₂O₂/Fe²⁺ | None | Effective | Often pseudo-first-order | Requires acidic pH; can produce iron sludge. | ijcce.ac.irresearchgate.net |
| Photo-Fenton | H₂O₂/Fe²⁺ or Fe³⁺ | UV or Visible | Generally higher than Fenton | Often pseudo-first-order | Enhanced radical generation; effective over a wider pH range (compared to Fenton alone). | ekb.egscispace.comscielo.br |
Ozonation and Photo-Ozonation Processes for Acid Black 58 Decomposition
Ozonation and photo-ozonation are advanced oxidation processes that utilize the strong oxidizing power of ozone (O₃) and the synergistic effects of UV irradiation to decompose organic pollutants like Acid Black 58. researchgate.netisidl.com Ozonation alone may not completely decompose complex dye compounds. dntb.gov.uaresearchgate.net However, the combination of UV radiation and ozonation has been shown to enhance the degradation of azo dyes. researchgate.netresearchgate.net
Research indicates that the UV/O₃ process can lead to faster degradation of azo dyes due to synergistic effects. researchgate.net The enhanced degradation is attributed to the increased generation of highly reactive hydroxyl radicals (•OH) resulting from the decomposition of O₃ under UV irradiation. researchgate.netisidl.com These hydroxyl radicals are potent, non-selective oxidants that can react with a wide range of organic molecules, leading to their decomposition and mineralization. isidl.commdpi.com
Studies evaluating the degradation of Acid Black ATT (a type of Acid Black dye) in aqueous solution by hybrid photo-ozonation processes have demonstrated their effectiveness. dntb.gov.uaresearchgate.net For instance, the UV/O₃/peroxymonosulfate (B1194676) (PMS) process was able to completely remove Acid Black ATT dye concentrations ranging from 10 to 30 mg/L in 10 minutes under optimal conditions (pH=10, O₃=20 mg/min, PMS=0.4 mM L⁻¹, and AB-ATT= 20 mg/L). researchgate.netdntb.gov.uaresearchgate.netresearchgate.net This process also resulted in significant removal of Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD). researchgate.netresearchgate.net
Peroxymonosulfate and Persulfate-Based Oxidation of Acid Black 58
Peroxymonosulfate (PMS) and persulfate (PDS) based oxidation processes are a class of advanced oxidation processes that involve the activation of persulfate or peroxymonosulfate to generate sulfate radicals (SO₄•⁻) and hydroxyl radicals (•OH). acs.org These radicals are highly reactive species capable of degrading refractory organic pollutants, including azo dyes. dntb.gov.uaresearchgate.netacs.org
The activation of PMS and PDS can be achieved through various methods, such as transition metals, heat, UV irradiation, or carbonaceous materials. acs.org Once activated, PMS and PDS generate sulfate radicals and, to a lesser extent, hydroxyl radicals, which attack the dye molecules, leading to their decomposition. dntb.gov.uaresearchgate.netacs.org
Research on the degradation of Acid Black ATT dye using a hybrid photo-ozonation peroxymonosulfate process highlights the effectiveness of PMS-based oxidation. researchgate.netdntb.gov.uaresearchgate.netresearchgate.net This process simultaneously produces both sulfate and hydroxyl radicals for dye decomposition. researchgate.netdntb.gov.uaresearchgate.netresearchgate.net The study found that increasing the PMS concentration enhanced the dye removal efficiency. researchgate.netdntb.gov.uaresearchgate.netresearchgate.net Specifically, for every 0.1 mM increase in PMS concentration, the amount of dye removal increased by 14%. researchgate.netdntb.gov.uaresearchgate.netresearchgate.net This demonstrates the significant role of PMS in the degradation of Acid Black ATT dye within this hybrid system.
Integration of AOPs with Other Technologies for Enhanced Acid Black 58 Mineralization
Integrating Advanced Oxidation Processes (AOPs) with other treatment technologies offers a promising approach to enhance the mineralization of recalcitrant organic pollutants like Acid Black 58. cscjournals.org AOPs are effective in degrading complex molecules into smaller, less toxic intermediates, but they may not always achieve complete mineralization to carbon dioxide and water. mdpi.comcscjournals.org Coupling AOPs with other methods, such as biological treatment, can lead to more comprehensive pollutant removal and mineralization. cscjournals.orgnih.gov
AOPs can serve as a pre-treatment step to improve the biodegradability of wastewater containing dyes. cscjournals.orgcapes.gov.br By breaking down the complex azo dye structure into simpler compounds, AOPs make the effluent more amenable to subsequent biological treatment. cscjournals.org This integrated approach leverages the strengths of both technologies: AOPs for initial breakdown of persistent compounds and biological methods for further degradation and mineralization of the resulting intermediates. cscjournals.orgnih.gov
Biodegradation and Bioremediation of Acid Black 58
Biodegradation and bioremediation technologies offer environmentally friendly and potentially cost-effective alternatives for treating wastewater contaminated with azo dyes like Acid Black 58. ijisrt.commdpi.com Microorganisms, including bacteria and fungi, possess enzymatic systems capable of breaking down the complex structures of these dyes. mdpi.comuitm.edu.mynih.govjabonline.in Bioremediation can be performed on-site, often at a lower cost, and can permanently eliminate the waste. ijisrt.com
The effectiveness of microbial decolorization and degradation depends on the activity and adaptability of the selected microorganisms. jabonline.in Various microbial processes using algae, bacteria, yeast, and fungi have been successfully utilized for dye remediation. mdpi.comuitm.edu.my Fungi, in particular, have been reported to decolorize a wider range of dyes than bacteria and algae due to their production of extracellular enzymes. uitm.edu.my
Microbial Decolorization and Degradation Pathways of Acid Black 58 by Bacterial and Fungal Strains
Microbial decolorization and degradation of azo dyes like Acid Black 58 primarily involve the enzymatic breakdown of the azo bond (-N=N-). ijisrt.comnih.govresearchgate.netjeb.co.in This process can occur under both aerobic and anaerobic conditions, although anaerobic reduction of the azo bond is often the initial step, leading to the formation of potentially toxic aromatic amines. nih.govjeb.co.in Subsequent aerobic degradation is required to further break down these aromatic amines. jeb.co.in
Various bacterial and fungal strains have demonstrated the ability to decolorize and degrade azo dyes. ijisrt.comneptjournal.comuitm.edu.myresearchgate.net Bacteria such as Bacillus, Providencia, and Pseudomonas species have been reported for their dye degradation capabilities. researchgate.netjeb.co.inresearchgate.netmdpi.com Fungal species, particularly white-rot fungi like Phanerochaete chrysosporium, are well-known for their ability to degrade a wide range of dyes, including azo dyes, through the secretion of lignin-modifying enzymes such as laccases, manganese peroxidases (MnP), and lignin (B12514952) peroxidases (LiP). uitm.edu.mynih.govresearchgate.net
While specific studies on the microbial degradation pathways of Acid Black 58 are less prevalent in the provided search results compared to other azo dyes, the general mechanisms observed for similar azo dyes can be inferred. Bacterial degradation often involves azoreductases that cleave the azo bond. nih.govresearchgate.netmdpi.com Fungal degradation by white-rot fungi typically involves oxidative enzymes. uitm.edu.mynih.gov The metabolic collaboration between bacterial and fungal enzymes in a consortium can lead to significant decolorization and detoxification of dye-containing wastewater. frontiersin.org
Research on the degradation of Acid Black 24, a related acid black dye, by Bacillus halodurans MTCC 865 showed significant decolorization under aerobic static conditions. jeb.co.infrontiersin.org HPLC analysis revealed the appearance of new peaks, indicating the formation of degraded metabolites. jeb.co.in This suggests that bacterial strains can effectively degrade acid black dyes.
Enzymatic Biotransformation Mechanisms of Acid Black 58 and Related Azo Dyes
The enzymatic biotransformation of azo dyes, including those structurally related to Acid Black 58, is primarily mediated by oxidoreductase enzymes produced by microorganisms. nih.govunl.ptopenbiotechnologyjournal.com Key enzymes involved in azo dye degradation include azoreductases, laccases, manganese peroxidases, and lignin peroxidases. uitm.edu.mynih.govunl.ptopenbiotechnologyjournal.com
Azoreductases are bacterial enzymes that reductively cleave the azo bond (-N=N-) of azo dyes, leading to the formation of colorless aromatic amines. nih.govresearchgate.netmdpi.com This is often the initial step in bacterial azo dye degradation, particularly under anaerobic or microaerophilic conditions. nih.govjeb.co.infrontiersin.org
Laccases are multi-copper oxidases produced by fungi and some bacteria. nih.govunl.ptconicet.gov.arresearchgate.net They can oxidize a wide range of phenolic and non-phenolic compounds, including azo dyes, often without requiring redox mediators, although mediators can enhance their activity and substrate range. unl.ptconicet.gov.arresearchgate.net Fungal laccases typically have optimal activity in acidic pH ranges, while some bacterial laccases are active at alkaline pH. unl.ptconicet.gov.ar Laccase-mediated degradation of azo dyes often involves a non-specific free radical mechanism that can lead to the formation of phenolic type compounds without cleaving the azo bond, thus avoiding the production of toxic aromatic amines. unl.pt
Manganese peroxidases (MnP) and lignin peroxidases (LiP) are heme-containing enzymes primarily produced by white-rot fungi. uitm.edu.mynih.gov These enzymes are part of the lignin degradation system and can also catalyze the oxidation of various organic pollutants, including azo dyes, often with the involvement of mediators. uitm.edu.mynih.gov
While specific enzymatic pathways for Acid Black 58 are not detailed in the provided results, the general mechanisms involving azoreductases for azo bond cleavage and oxidative enzymes like laccases and peroxidases for further transformation and detoxification of the dye structure and its metabolites are applicable to azo dyes of this class. nih.govunl.pt
Optimization of Bioreactor Systems for Acid Black 58 Remediation
Optimizing bioreactor systems for the remediation of Acid Black 58 involves considering various factors to enhance microbial activity and dye removal efficiency. ijisrt.comresearchgate.net These factors include pH, temperature, dye concentration, nutrient availability, and the type of microbial culture (pure strain or consortium). jeb.co.inresearchgate.netresearchgate.net
Bioreactor systems can be applied at a larger scale for the abatement of dye pollution. mdpi.com Both batch and continuous bioreactor systems have been used for dye biodegradation studies. frontiersin.orgresearchgate.net Continuous reactors are often considered more efficient and suitable for real-time applications. frontiersin.org The use of immobilized microbial cells in bioreactors can offer advantages such as increased stability, higher loading rates, and prevention of biomass washout, which can be superior to free-cell systems. frontiersin.org
Studies on the optimization of azo dye degradation by bacterial strains in bioreactors have investigated the effect of parameters like pH and temperature on decolorization efficiency. jeb.co.inresearchgate.netresearchgate.net For instance, research on the degradation of Acid Black 210 (another acid black dye) by Providencia sp. SRS82 explored the impact of pH on decolorization, noting that bacterial decolorization can be inhibited at acidic pH values, while alkaline conditions can improve dye solubility and transport to the cell. researchgate.net Optimal pH ranges for bacterial decolorization of dyes are often reported between 6 and 10. researchgate.net
Advanced Removal and Separation Technologies for Acid Black 58
Membrane Filtration Techniques for Acid Black 58 Separation
Fouling Phenomena and Mitigation Strategies in Membrane-Based Acid Black 58 Treatment
Membrane fouling is a significant challenge in the application of membrane filtration technologies for the treatment of wastewater containing Acid Black 58. This phenomenon, which involves the deposition and accumulation of dye molecules and other substances on the membrane surface and within its pores, leads to a decline in permeate flux, increased operational pressure, and reduced membrane lifespan. Understanding the specific mechanisms of fouling and implementing effective mitigation strategies are crucial for the sustainable and efficient operation of these treatment systems.
The primary fouling mechanisms observed during the membrane treatment of dye wastewater, including those containing acid dyes, are cake layer formation, pore blocking, and adsorption.
Cake Layer Formation: This occurs when rejected Acid Black 58 molecules accumulate on the membrane surface, forming a gel-like or solid layer. This cake layer acts as an additional barrier to permeate flow, significantly increasing hydraulic resistance. The formation and characteristics of this layer are influenced by factors such as dye concentration, transmembrane pressure, and cross-flow velocity. At higher concentrations of the dye, the cake layer tends to be thicker and more compact, leading to a more pronounced flux decline.
Pore Blocking: This mechanism involves the obstruction of membrane pores by the dye molecules. Depending on the relative size of the Acid Black 58 molecules and the membrane pores, different types of pore blocking can occur:
Complete pore blocking: A single dye molecule or aggregate blocks the entrance of a pore.
Intermediate pore blocking: Multiple molecules may partially block a pore or deposit on already blocked pores.
Internal pore blocking: Smaller dye molecules enter the membrane pores and become adsorbed onto the pore walls, constricting the flow path.
Adsorption: The physicochemical interaction between Acid Black 58 molecules and the membrane material can lead to adsorption onto the membrane surface and within the pore structure. This is particularly relevant for polymeric membranes where hydrophobic-hydrophobic interactions, electrostatic forces, and hydrogen bonding can play a significant role. Adsorption contributes to the initial flux decline and can promote further fouling by creating a conditioned surface that facilitates the attachment of more dye molecules.
Mitigation of membrane fouling is essential for maintaining the performance of the treatment process. Strategies can be broadly categorized into operational parameter optimization, membrane cleaning, and membrane modification.
Optimization of Operating Conditions: Adjusting operational parameters can effectively control the rate of fouling.
Transmembrane Pressure (TMP): Operating at lower TMP can reduce the rate of foulant deposition on the membrane surface, thereby slowing down cake layer formation and pore blocking. researchgate.net
Cross-Flow Velocity (CFV): Increasing the cross-flow velocity enhances the shear force at the membrane surface, which helps to sweep away deposited dye molecules and reduce the thickness of the cake layer. researchgate.net
Temperature: Higher temperatures can decrease the viscosity of the feed solution, which may lead to higher initial flux. However, it can also affect dye solubility and adsorption characteristics. mdpi.com
pH: The pH of the feed solution influences the surface charge of both the membrane and the Acid Black 58 molecules. Adjusting the pH can create electrostatic repulsion between the dye and the membrane, thereby reducing adsorption and fouling. researchgate.net
Interactive Data Table: Effect of Operating Parameters on Fouling
Membrane Cleaning: Regular cleaning is necessary to remove accumulated foulants and restore membrane flux.
Physical Cleaning: Methods like backwashing, where the permeate is forced back through the membrane, can dislodge and remove the cake layer and some pore-blocking particles.
Chemical Cleaning: This is employed to remove foulants that are not effectively removed by physical cleaning. The choice of chemical agent depends on the nature of the foulant. For organic foulants like Acid Black 58, alkaline solutions are often used. Acidic solutions are typically used to remove inorganic scaling. mdpi.comnih.gov A common chemical cleaning protocol involves a sequence of alkaline and acidic washing. researchgate.net
Interactive Data Table: Chemical Cleaning Agents and Their Targets
Membrane Modification: Altering the surface properties of the membrane can enhance its resistance to fouling.
Hydrophilicity: Increasing the hydrophilicity of the membrane surface can reduce the adsorption of hydrophobic dye molecules.
Surface Charge: Modifying the surface charge to be the same as the charge of the dye molecules at the operating pH can induce electrostatic repulsion, thereby minimizing fouling.
Photocatalytic Membranes: Incorporating photocatalysts like TiO₂ into the membrane structure allows for the degradation of adsorbed dye molecules upon irradiation with UV or visible light. This not only helps in treating the dye but also provides a self-cleaning mechanism to mitigate fouling. Photocatalytic membrane reactors have shown promise in degrading various dyes and reducing membrane fouling. core.ac.uk
By combining these strategies, the adverse effects of membrane fouling during the treatment of wastewater containing Acid Black 58 can be effectively managed, leading to a more efficient and economically viable separation process.
Analytical Methodologies for Acid Black 58 Research
Advanced Spectroscopic Characterization of Acid Black 58 and its Transformation Products
Spectroscopic techniques are indispensable for the qualitative and quantitative analysis of Acid Black 58. They provide valuable information on the dye's concentration, the alteration of its chemical structure, and the functional groups involved in degradation and adsorption processes.
UV-Visible (UV-Vis) spectrophotometry is a primary and straightforward method for tracking the decolorization of dye solutions and monitoring the concentration of the dye. The principle lies in measuring the absorbance of light at a specific wavelength, which is directly proportional to the concentration of the absorbing species in the solution.
For azo dyes like Acid Black 58, the intense color is due to the chromophoric azo bond (–N=N–) and associated aromatic structures, which absorb light in the visible region of the electromagnetic spectrum. The degradation of the dye leads to the cleavage of this bond, resulting in a decrease in the absorbance at the dye's maximum absorbance wavelength (λmax), which signifies decolorization. For instance, the concentration of Reactive Black 5, a structurally related azo dye, is monitored by measuring the absorption intensity at its λmax of 598 nm jocpr.com. Similarly, the residual concentration of Acid Orange 7 is tracked by following the intensity of its characteristic peak at 484 nm unina.it.
The percentage of decolorization can be calculated using the initial and final absorbance values of the dye solution at its λmax. nih.gov This method provides a rapid and effective way to assess the efficiency of various treatment processes, such as photocatalysis, adsorption, and biodegradation. jocpr.com
| Parameter | Methodology | Application | Reference Example |
|---|---|---|---|
| Concentration Monitoring | Measure absorbance at λmax and use a calibration curve. | Quantify residual dye in solution during degradation experiments. | Monitoring Reactive Black 5 at 598 nm. jocpr.com |
| Decolorization Efficiency | Calculate percentage change in absorbance at λmax over time. | Evaluate the performance of a treatment process. | Decolorization % = [(A_control - A_sample) / A_control] × 100. nih.gov |
| Aggregation Studies | Observe changes in the absorption spectra with increasing dye concentration. | Investigate monomer-dimer equilibrium in solution. | Changes in spectra and the presence of an isosbestic point indicate aggregation. researchgate.net |
Fourier Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive technique used to identify the functional groups present in a molecule. scienceworldjournal.org It is widely applied in the study of Acid Black 58 to understand the chemical changes that occur during adsorption and degradation. By comparing the FTIR spectra of the dye before and after treatment, researchers can identify which bonds are broken and which new functional groups are formed. dntb.gov.uaresearchgate.net
In adsorption studies, FTIR analysis of the adsorbent material after contact with the dye can reveal the functional groups responsible for binding the dye molecules. Shifts in the characteristic peaks of groups like hydroxyl (–OH), carboxyl (–COOH), and amine (–NH2) on the adsorbent surface indicate their involvement in the adsorption process.
During degradation, FTIR is crucial for confirming the breakdown of the dye's structure. The disappearance or reduction in the intensity of peaks associated with the azo bond (typically around 1600-1640 cm⁻¹), sulfonic groups (S=O stretching around 1040-1060 cm⁻¹), and aromatic rings confirms the destruction of the chromophore. researchgate.net Conversely, the appearance of new peaks can indicate the formation of intermediate products, such as those with C=O groups from aldehydes, ketones, or carboxylic acids. researchgate.net
| Wavenumber (cm⁻¹) | Functional Group | Vibrational Mode | Significance in Acid Black 58 Studies |
|---|---|---|---|
| 3400 - 3500 | Amine (N-H), Hydroxyl (O-H) | Stretching | Broad peak indicates presence of amine and hydroxyl groups, involved in hydrogen bonding and adsorption. researchgate.net |
| 2850 - 2920 | Methylene (C-H) | Symmetric/Asymmetric Stretching | Indicates aliphatic portions of the dye molecule or adsorbent. researchgate.net |
| 1590 - 1740 | Carbonyl (C=O) | Asymmetric Stretching | Appearance of these peaks suggests formation of acids, aldehydes, or ketones during degradation. researchgate.net |
| 1500 - 1600 | Aromatic Ring (C=C) | Stretching | Decrease in intensity indicates breakdown of the aromatic structure. |
| 1020 - 1060 | Sulfonate (S=O) | Stretching | Disappearance indicates detachment of sulfonic groups during degradation. researchgate.netiwaponline.com |
Mass spectrometry (MS) is a critical analytical tool for identifying the intermediate products formed during the degradation of Acid Black 58. researchgate.net These intermediates can sometimes be more toxic than the parent dye, making their identification essential for a complete assessment of the treatment process. researchgate.net MS is typically coupled with a chromatographic separation technique, such as Gas Chromatography (GC) or Liquid Chromatography (LC), to separate the complex mixture of by-products before detection.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is particularly well-suited for analyzing the degradation of azo dyes. It can handle the non-volatile, polar, and thermally sensitive compounds that are often produced. High-resolution mass spectrometry provides highly accurate mass measurements, which allows for the determination of the elemental composition of the intermediates. iaph.es By analyzing the mass-to-charge ratio (m/z) of the parent ion and its fragmentation patterns (MS/MS), the structures of the degradation products can be elucidated. iwaponline.comnih.gov For example, in the ozonation of Reactive Black 5, LC-MS was used to identify intermediates with m/z values of 546, 350, 286, 281, 222, and 201, which helped in proposing a detailed degradation pathway. iwaponline.com
Gas Chromatography-Mass Spectrometry (GC-MS) is used to identify smaller, more volatile organic compounds that may form during the complete mineralization of the dye. researchgate.net These can include compounds like benzene, naphthalene, and phenol derivatives. researchgate.netresearchgate.net
| Technique | Identified Intermediate (m/z) | Proposed Structure/Fragment | Significance |
|---|---|---|---|
| LC-MS | 546 | Product of azo bond cleavage with OH group addition. | Confirms initial attack on the chromophore. iwaponline.com |
| 350 | Naphthalene derivative. | Indicates breakdown of the larger dye molecule. iwaponline.com | |
| 286 | Benzene derivative with sulfonate group. | Shows persistence of sulfonated aromatic structures. iwaponline.com | |
| 281 | Product from detachment of a sulfonic group. | Evidence of desulfonation reaction. iwaponline.com | |
| 222 | Smaller aromatic fragment. | Further fragmentation of the dye structure. iwaponline.com | |
| 201 | Further fragmented aromatic amine. | Indicates breakdown into smaller, potentially harmful amines. iwaponline.com | |
| GC-MS | Various | Benzene, biphenyl, and naphthalene derivatives. | Identifies volatile end-products of degradation. researchgate.net |
Chromatographic Techniques for Separation and Quantification of Acid Black 58
Chromatography encompasses a set of laboratory techniques for the separation of mixtures. For the analysis of Acid Black 58 and its by-products, liquid chromatography and ion chromatography are the most relevant methods.
High-Performance Liquid Chromatography (HPLC) is the cornerstone for the separation and quantification of dyes in complex mixtures. nih.govcurtin.edu.au It offers high resolution, sensitivity, and reproducibility. For acid dyes like Acid Black 58, reversed-phase HPLC is the most common mode used.
In a typical setup, a C18 column is used as the stationary phase, and a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is employed. unipi.itfrontiersin.org A Diode Array Detector (DAD) or UV-Vis detector is used for quantification, allowing for the simultaneous monitoring of multiple wavelengths, which is useful for identifying different components in the eluate. hitachi-hightech.com The method can be optimized by adjusting parameters such as the mobile phase composition, pH, and flow rate to achieve the best separation efficiency and peak shape. unipi.it HPLC is not only used to quantify the parent dye but also to track the formation and disappearance of non-volatile intermediate degradation products over time. researchgate.net
| Parameter | Typical Conditions | Purpose |
|---|---|---|
| Column | Reversed-phase C18 or C8 (e.g., 150 mm x 4.6 mm, 5 µm particle size). frontiersin.org | Separates compounds based on hydrophobicity. |
| Mobile Phase | Gradient of aqueous buffer (e.g., water with formic acid or ammonium acetate) and organic solvent (e.g., acetonitrile). unipi.itfrontiersin.org | Elutes compounds from the column with varying polarity. |
| Flow Rate | 0.5 - 1.0 mL/min. unipi.itfrontiersin.org | Controls the speed of the separation and influences resolution. |
| Detector | Diode Array Detector (DAD) or UV-Vis. | Detects and quantifies compounds based on their UV-Vis absorbance. |
| Injection Volume | 10 - 20 µL. unipi.itfrontiersin.org | The amount of sample introduced into the system. |
During the mineralization of sulfur- and nitrogen-containing dyes like Acid Black 58, the organic structure is broken down, leading to the formation of inorganic ions. Ion Chromatography (IC) is the preferred method for the separation and quantification of these inorganic by-products.
The degradation process often involves the cleavage of sulfonate groups (–SO3H) from the aromatic rings, which are subsequently oxidized to sulfate (B86663) ions (SO₄²⁻). Similarly, the nitrogen atoms from the azo bond and amine groups can be mineralized to form ammonium (NH₄⁺) and nitrate (NO₃⁻) ions. Ion exchange chromatography has been successfully used to identify and quantify sulfate and nitrate ions, as well as small organic acids like oxalic, formic, and acetic acid, which are formed during the ozonation of Reactive Black 5. iwaponline.com The quantification of these inorganic ions provides a measure of the extent of mineralization and helps to complete the mass balance of the degradation process.
| By-product | Origin | Analytical Significance |
|---|---|---|
| Sulfate (SO₄²⁻) | Oxidation of sulfur from sulfonate groups. | Indicates the breakdown of sulfonated aromatic rings and measures the extent of sulfur mineralization. iwaponline.com |
| Nitrate (NO₃⁻) | Oxidation of nitrogen from azo and amine groups. | Indicates the mineralization of nitrogen-containing functional groups. iwaponline.com |
| Ammonium (NH₄⁺) | Mineralization of nitrogen from azo and amine groups under certain conditions. | Another indicator of nitrogen mineralization. |
| Carboxylic Acids (e.g., Oxalic, Formic, Acetic, Citric) | Oxidative cleavage of aromatic rings. | Represents late-stage intermediates before complete mineralization to CO₂ and H₂O. iwaponline.comscispace.com |
Surface and Elemental Analysis in Acid Black 58 Research
In the study of Acid Black 58, a metal-complex dye, understanding its interaction with various materials and its degradation processes requires sophisticated analytical techniques. Surface and elemental analysis methods are crucial for characterizing the morphology of adsorbents, determining the chemical composition of treated materials, and observing the topographical changes that occur during degradation. These methodologies provide fundamental insights at the microscopic and atomic levels.
Scanning Electron Microscopy (SEM) for Adsorbent Morphology and Interaction
Scanning Electron Microscopy (SEM) is a powerful technique used to investigate the surface morphology of materials. In the context of Acid Black 58 research, SEM is primarily employed to examine the physical structure of adsorbent materials before and after the dye removal process.
Table 1: Comparative SEM Observations of Adsorbent Before and After Acid Black 58 Adsorption
| Characteristic | Before Adsorption | After Adsorption |
|---|---|---|
| Surface Texture | Highly porous, irregular, defined cavities | Smoother, pores appear filled or blocked |
| Topography | High surface area, complex structure | Reduced surface complexity, coated appearance |
| Particle Boundaries | Distinct and clear | Less defined, evidence of dye molecule aggregation |
X-ray Photoelectron Spectroscopy (XPS) and X-ray Fluorescence (XRF) for Elemental Composition and Oxidation States
X-ray Photoelectron Spectroscopy (XPS) and X-ray Fluorescence (XRF) are essential techniques for elemental analysis, each providing unique information relevant to Acid Black 58 research.
X-ray Photoelectron Spectroscopy (XPS) , also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a highly surface-sensitive technique used to determine elemental composition and, critically, the chemical state and oxidation states of those elements on the surface of a material. warwick.ac.ukcarleton.edu The analysis focuses on the top 5-10 nanometers of a sample. cityu.edu.hk When analyzing a surface treated with Acid Black 58, XPS can identify the constituent elements of the dye, such as carbon, nitrogen, oxygen, sulfur, and the central chromium atom. More importantly, XPS can determine the oxidation state of the chromium, which is a key aspect of this metal-complex dye's chemistry. Shifts in the binding energy of core electrons provide this chemical state information, indicating how atoms are bonded to each other. carleton.edusinica.edu.tw
X-ray Fluorescence (XRF) is another powerful non-destructive technique used for elemental analysis. mdpi.com Unlike the surface-focused XPS, XRF can analyze the bulk of a sample. It is particularly well-suited for detecting heavier elements, making it ideal for identifying the presence and distribution of metals like chromium from Acid Black 58 in or on a substrate, such as a textile fiber. nih.gov High-resolution µ-XRF can even be used to map the distribution of metal-organic pigments within individual fibers. nih.gov This technique can be used to quantify the amount of dye present and to screen for the presence of specific metallic components. researchgate.netresearchgate.net
Table 2: Expected Elemental Analysis Data for Acid Black 58
| Technique | Information Obtained | Key Elements Detected from Acid Black 58 |
|---|---|---|
| XPS | Surface elemental composition, chemical bonding environment, oxidation states. warwick.ac.uk | Carbon (C), Nitrogen (N), Oxygen (O), Sulfur (S), Chromium (Cr) |
| XRF | Bulk elemental composition, concentration of metallic elements. mdpi.com | Chromium (Cr) and other potential metallic mordants. |
Atomic Force Microscopy (AFM) for Surface Changes during Degradation
Atomic Force Microscopy (AFM) is a high-resolution scanning probe microscopy technique that provides three-dimensional topographical images of a material's surface at the nanoscale. nih.govresearchgate.net It is an invaluable tool for studying the physical changes that occur on a surface during the degradation of a compound like Acid Black 58.
In degradation studies, AFM can be used to monitor the surface of a material—such as a catalyst or a textile fiber—that has been coated with the dye. By taking images at different stages of the degradation process (e.g., after exposure to UV light or chemical agents), researchers can directly observe the breakdown of the dye layer. acs.orgmdpi.com
The primary data obtained from AFM include surface roughness, morphology, and the presence of any defects or alterations. researchgate.netmdpi.com As Acid Black 58 degrades, AFM imaging might reveal an increase in surface roughness, the formation of pits or holes where the dye has been removed, or the appearance of degradation byproducts as new nanoscale features. This quantitative data on topographical changes provides crucial insights into the mechanisms and effectiveness of different degradation methods. nih.govresearchgate.net
Table 3: Illustrative AFM Data on a Surface Coated with Acid Black 58 Undergoing Degradation
| Time Point | Surface Roughness (Ra) | Morphological Observations |
|---|---|---|
| Initial (T=0) | Low (e.g., 2.5 nm) | Smooth, uniform dye coating |
| Intermediate (T=12h) | Moderate (e.g., 6.8 nm) | Increased roughness, formation of small aggregates |
| Final (T=24h) | High (e.g., 11.2 nm) | Pitting, significant non-uniformity, exposure of underlying substrate |
Theoretical and Computational Studies of Acid Black 58
Molecular Modeling of Acid Black 58 Interactions with Adsorbent Surfaces
Molecular modeling, including techniques such as Molecular Dynamics (MD) and Density Functional Theory (DFT), is extensively used to investigate the adsorption mechanisms of dyes, including anionic dyes like Acid Black 58, onto various adsorbent surfaces. Understanding these interactions is critical for designing efficient materials for wastewater treatment and environmental remediation nih.govacs.org.
Computational studies often focus on the interactions between dye molecules and the functional groups present on the adsorbent surface. For instance, studies on the adsorption of dyes onto activated carbon or modified clays (B1170129) utilize DFT to calculate adsorption energies and optimize the geometries of dye-adsorbent complexes researchgate.netresearchgate.net. These calculations can reveal the strength and nature of the interactions, such as electrostatic attraction, hydrogen bonding, and π-π interactions, which are influenced by the chemical structure of the dye and the surface properties of the adsorbent acs.orgmdpi.comec-lyon.fr.
While specific molecular modeling studies focusing solely on Acid Black 58 adsorption were not prominently found in the initial search, the principles and methodologies applied to similar anionic dyes and organic pollutants provide a strong framework for understanding how computational approaches would be used for Acid Black 58. These studies typically involve:
Adsorption Energy Calculations: Determining the energy released or required when a dye molecule adsorbs onto a surface. More negative adsorption energies indicate stronger binding nih.govmdpi.com.
Geometry Optimization: Finding the most stable arrangement of the dye molecule on the adsorbent surface nih.govmdpi.com.
Analysis of Interaction Types: Identifying the specific forces (electrostatic, hydrogen bonding, van der Waals, π-π) responsible for the adsorption acs.orgmdpi.com.
Molecular Dynamics Simulations: Simulating the dynamic behavior of dye molecules and adsorbent surfaces over time to understand the adsorption kinetics and equilibrium nih.govacs.orgnih.gov.
Data from such studies are often presented in tables showing calculated adsorption energies for different dye-adsorbent configurations or in figures illustrating the optimized structures and interaction distances nih.govresearchgate.netmdpi.com.
Density Functional Theory (DFT) Calculations for Elucidating Reaction Mechanisms of Acid Black 58 Degradation
DFT calculations are a powerful tool for investigating the mechanisms of chemical reactions, including the degradation of organic pollutants like Acid Black 58. By calculating the electronic structure, energy barriers, and reaction pathways, DFT can provide detailed insights into how Acid Black 58 breaks down under various conditions, such as photocatalysis, chemical oxidation, or biological processes researchgate.netmdpi.comdoi.orgrsc.org.
Studies employing DFT to understand dye degradation mechanisms often focus on identifying key intermediates and transition states, determining the rate-limiting steps, and evaluating the influence of catalysts or environmental conditions mdpi.comdoi.orgrsc.orgrsc.orgmdpi.com. For instance, DFT has been used to study the photocatalytic degradation of dyes on semiconductor surfaces, elucidating how reactive species like hydroxyl radicals attack the dye molecule doi.orgmdpi.commdpi.com.
In the context of Acid Black 58 degradation, DFT calculations could be used to:
Identify Degradation Pathways: Map out the step-by-step chemical transformations that occur during degradation mdpi.comrsc.org.
Calculate Activation Energies: Determine the energy required for each step of the degradation process, which helps identify the most favorable pathways and the rate-limiting steps mdpi.comrsc.org.
Study the Role of Catalysts: Investigate how catalysts interact with Acid Black 58 and lower the energy barriers for degradation reactions mdpi.commdpi.com.
Analyze Electronic Structure Changes: Understand how the electronic properties of Acid Black 58 change during degradation, which can provide clues about its reactivity mdpi.comdoi.org.
Identify Degradation Products: Predict the structures of stable molecules formed during the degradation process mdpi.com.
While specific DFT studies on the degradation mechanisms of Acid Black 58 were not explicitly found, research on the DFT-guided degradation of other complex organic molecules and dyes highlights the applicability of this method mdpi.comdoi.orgrsc.orgrsc.orgmdpi.commdpi.com. These studies often present data in the form of energy profiles for different reaction pathways, showing the relative energies of reactants, intermediates, transition states, and products mdpi.comrsc.org.
Quantitative Structure-Activity Relationship (QSAR) for Predicting Environmental Fate and Reactivity of Acid Black 58 and its Analogues
Quantitative Structure-Activity Relationship (QSAR) models are statistical tools that correlate the chemical structure of a molecule with its biological activity or physicochemical properties dmu.dkmdpi.commdpi.comresearchgate.net. QSAR is widely used in environmental science to predict the environmental fate and reactivity of chemicals, including dyes like Acid Black 58 dmu.dkresearchgate.netresearchgate.netecetoc.orgwhiterose.ac.uk.
For Acid Black 58 and its analogues, QSAR models can be developed to predict various endpoints relevant to their environmental behavior, such as:
Biodegradability: How easily the compound is broken down by microorganisms.
Persistence: How long the compound remains in the environment researchgate.net.
Sorption/Adsorption Coefficients: How strongly the compound binds to soil or sediment researchgate.netwhiterose.ac.uk.
Mobility: How likely the compound is to move through soil and enter groundwater researchgate.netwhiterose.ac.uk.
Reactivity: How readily the compound undergoes chemical transformations like hydrolysis or photolysis researchgate.net.
QSAR models are built using a dataset of compounds with known structures and measured environmental properties. Molecular descriptors, which are numerical representations of different aspects of a molecule's structure and properties, are calculated for each compound dmu.dkmdpi.com. Statistical methods are then used to find correlations between these descriptors and the measured environmental endpoints dmu.dkmdpi.com.
The development of a QSAR model typically involves:
Data Collection: Gathering experimental data on the environmental fate and reactivity of the target compound and its analogues researchgate.netresearchgate.netwhiterose.ac.uk.
Descriptor Calculation: Computing molecular descriptors that capture relevant structural and physicochemical properties dmu.dkmdpi.com.
Model Building: Using statistical techniques (e.g., multiple linear regression, machine learning) to establish a relationship between descriptors and endpoints mdpi.comresearchgate.net.
Model Validation: Assessing the predictive accuracy and reliability of the model using independent datasets mdpi.comnih.gov.
QSAR studies on the environmental fate of chemicals, including pesticides and pharmaceuticals, demonstrate the potential for applying this approach to Acid Black 58 researchgate.netresearchgate.netwhiterose.ac.uk. These studies often present QSAR equations, statistical parameters (e.g., R², Q²), and predictions for the environmental endpoints of interest researchgate.netnih.govjuniperpublishers.com.
While specific QSAR models for Acid Black 58 were not found in the search results, the methodology is well-established and applicable to predicting its environmental behavior based on its molecular structure and comparison with structurally similar compounds dmu.dkecetoc.orgwhiterose.ac.uk.
Future Research Directions and Sustainable Innovations for Acid Black 58 Management
Development of Next-Generation Materials for Enhanced Acid Black 58 Remediation
The development of novel and highly efficient materials for the remediation of Acid Black 58 from wastewater is a critical area of research. Adsorption is a widely explored technique due to its simplicity and cost-effectiveness for dye removal flybase.orgciteab.comciteab.com. Future research is directed towards creating next-generation adsorbents with enhanced capacity, selectivity, and regenerability.
Promising materials include biochar composites, nanocellulose, metal-organic frameworks (MOFs), and graphene-based composites, which offer high surface area and tunable surface chemistry for improved dye uptake flybase.orguni.lu. Lignocellulose-derived materials, particularly after acid modification, have shown increased adsorption capacity for dyes compared to their unmodified forms massbank.eu. Studies on related azo dyes like Acid Black 48 have demonstrated the potential of low-cost adsorbents such as onion peel and peanut hull, with onion peel showing a maximum uptake of 58.1 mg/g citeab.comfishersci.ca. Perlite, an abundant and economically attractive aluminosilicate (B74896) material, has also been investigated for the adsorption of Acid Black 1, indicating its potential for organic waste cleanup citeab.com. Magnetic sorbent composites derived from waste materials are also being explored for their efficiency and ease of separation after adsorption oroboros.at.
Beyond adsorption, advancements in catalytic materials for the degradation of Acid Black 58 are crucial. This includes the development of photocatalysts, electrocatalysts, and chemical catalysts capable of breaking down the complex azo structure. Nanoscale zerovalent iron (NZVI) particles, for instance, have shown effectiveness in the reduction of azo dyes like Acid Black 24, achieving high color and TOC removal efficiencies under specific conditions nih.gov. Future research will focus on designing catalysts with higher activity, stability, and resistance to fouling in complex wastewater matrices.
Integrated Multi-Process Systems for Complete Mineralization and Resource Recovery from Acid Black 58 Contaminated Effluents
Achieving complete mineralization of Acid Black 58 and recovering valuable resources from contaminated effluents necessitates the development of integrated multi-process systems. While individual treatment methods like adsorption, oxidation, and biological degradation can remove color or reduce the concentration of the parent compound, complete mineralization (conversion to CO2, water, and inorganic salts) often requires a combination of approaches indiamart.comuni.luwikipedia.org.
Integrated processes can involve coupling physical separation techniques with chemical or biological degradation steps. For example, hybrid systems combining nanofiltration (NF) with bipolar membrane electrodialysis (BMED) have been explored for the fractionation and recovery of dyes and salts from textile wastewater, demonstrating the potential for water and salt reuse wikipedia.orgwikipedia.org.
Advanced Oxidation Processes (AOPs), such as ozonation, Fenton-based reactions, and UV-assisted processes, are powerful tools for degrading recalcitrant organic pollutants like azo dyes indiamart.comsigmaaldrich.comchem960.com. Research into integrating different AOPs or combining them with biological treatment is ongoing to enhance mineralization efficiency. Studies on other dyes have shown that sequential processes, such as zero-valent iron followed by UV/H2O2, can lead to complete decolorization and mineralization . The effectiveness of AOPs can be influenced by factors like pH and the presence of other substances, highlighting the need for optimized integrated systems sigmaaldrich.comsigmaaldrich.com.
Biological treatment, including aerobic and anaerobic processes, can play a significant role in the degradation of azo dyes, often breaking down the azo bond uni.luwikipedia.orgfishersci.canih.gov. However, the intermediate aromatic amines produced under anaerobic conditions can be toxic and may require subsequent aerobic treatment for further degradation fishersci.ca. Integrated biological and physicochemical processes are being investigated to address these challenges and achieve higher levels of mineralization and detoxification wikipedia.orgnih.gov.
Resource recovery in integrated systems extends beyond water and salts to potentially recovering valuable dyes or utilizing treated sludge. Concepts like using adsorption-decolorized textile sludge as a soil conditioner are being explored, although the presence of residual dyes and other pollutants needs careful consideration citeab.com.
Advancements in Real-Time Monitoring and Sensing Technologies for Acid Black 58 in Complex Matrices
Effective management of Acid Black 58 in industrial effluents requires accurate and real-time monitoring. Advancements in sensing technologies are crucial for quickly detecting the presence and concentration of the dye in complex wastewater matrices, enabling timely intervention and process control in treatment plants.
Current monitoring often relies on laboratory-based techniques such as spectrophotometry or chromatography. Future research is focused on developing in-situ or online sensing technologies that can provide continuous data on Acid Black 58 levels. This includes the development of electrochemical sensors, optical sensors, and biosensors specifically designed for the detection of azo dyes in complex aqueous environments.
While the search results did not provide specific examples of real-time sensing technologies specifically for Acid Black 58, the need for such technologies is implicit in optimizing treatment processes and ensuring compliance with discharge regulations. Parameters like pH are already recognized as useful indicators in monitoring the progress of some degradation processes sigmaaldrich.com. Future sensors will need to be robust, selective, and capable of operating reliably in the presence of other pollutants and varying wastewater characteristics. The development of portable and cost-effective sensing devices would also facilitate wider monitoring efforts.
Exploration of Green Chemistry Principles in Acid Black 58 Synthesis and Application (e.g., alternative dyes, dyeing processes with reduced environmental footprint)
Research is actively pursuing the development of alternative dyes derived from natural sources or produced through biological processes wikipedia.orgnih.govfishersci.nowikipedia.orgfishersci.ca. Natural dyes, extracted from plants, minerals, and insects, offer a sustainable alternative to synthetic dyes and can produce a range of colors nih.gov. Biological dyeing utilizes microorganisms engineered to produce pigments, eliminating the need for harsh chemicals and reducing water usage wikipedia.orgwikipedia.org.
In addition to alternative dyes, significant efforts are focused on developing dyeing processes with reduced environmental impact. Waterless dyeing technologies, such as those utilizing supercritical CO2 or air, dramatically reduce water consumption and eliminate or minimize the use of auxiliary chemicals wikipedia.orgwikipedia.orgfishersci.ca. Techniques like SpinDye, which adds pigment to synthetic fibers before spinning, result in significant reductions in water and chemical usage wikipedia.org.
Q & A
Q. What are the key physicochemical properties of Acid Black 58 critical for its identification in textile wastewater studies?
- Methodological Answer : Identification requires a combination of spectroscopic and chromatographic techniques. UV-Vis spectroscopy (λmax ~570 nm) and HPLC retention times are primary tools for preliminary characterization. Structural confirmation should involve NMR spectroscopy (e.g., <sup>1</sup>H and <sup>13</sup>C NMR) to resolve aromatic and sulfonic acid groups. Reference databases like PubChem or Beilstein should be cross-checked for spectral matches .
- Data Reference : Basic identification data (e.g., molecular formula: C36H23N5Na2O19S6, CAS number) are tabulated in Table 3-2-5 of doctoral theses on textile wastewater treatment .
Q. How can researchers validate the purity of Acid Black 58 samples using spectroscopic and chromatographic techniques?
- Methodological Answer : Employ mass spectrometry (MS) to confirm molecular weight (e.g., ESI-MS in negative ion mode) and assess impurities. Pair with thin-layer chromatography (TLC) using silica gel plates and a solvent system (e.g., butanol:acetic acid:water 4:1:1) to visualize single spots. Quantify purity via HPLC with a C18 column and gradient elution (acetonitrile/water + 0.1% trifluoroacetic acid) .
Q. What experimental parameters should be prioritized when designing initial degradation studies for Acid Black 58 in aqueous solutions?
- Methodological Answer : Key parameters include pH (optimal range 2–4 for Fenton-like reactions), catalyst dosage (e.g., 0.5–2.0 g/L Mn70Al30 particles), initial dye concentration (50–200 mg/L), and reaction temperature (20–40°C). Use a central composite design (CCD) for multivariate optimization. Monitor decolourization kinetics via UV-Vis at 30-minute intervals .
Advanced Research Questions
Q. What methodological approaches resolve contradictions in reported degradation efficiencies of Acid Black 58 across different catalytic systems?
- Methodological Answer : Systematic comparative studies should isolate variables (e.g., catalyst surface area, active sites, and reaction mechanisms). Use X-ray photoelectron spectroscopy (XPS) to analyze catalyst surface oxidation states and electron paramagnetic resonance (EPR) to detect radical species (•OH, SO4<sup>•−</sup>). Apply ANOVA to statistically validate differences in efficiency between systems (e.g., MnO2 vs. Fe3O4 catalysts) .
Q. How can advanced multivariate statistical methods optimize the decolourization process of Acid Black 58 in complex wastewater matrices?
- Methodological Answer : Apply response surface methodology (RSM) with Box-Behnken or CCD to model interactions between variables (pH, catalyst load, coexisting ions). Use partial least squares regression (PLSR) to correlate spectral data (FTIR, Raman) with degradation efficiency. Validate models via cross-validation (k-fold) and residual analysis .
Q. What mechanistic insights can be gained from comparing Acid Black 58's degradation pathways under UV/H2O2 versus Fenton reaction conditions?
- Methodological Answer : Conduct LC-MS/MS to identify intermediate products (e.g., sulfonated aromatic amines, quinones). Compare radical quenching experiments (using tert-butanol for •OH scavenging) to elucidate dominant pathways. Density functional theory (DFT) calculations can predict bond dissociation energies and reactive sites .
Data Analysis and Reproducibility
Q. How should researchers address variability in Acid Black 58 degradation data caused by heterogeneous wastewater samples?
- Methodological Answer : Normalize data to account for background organic matter (e.g., TOC content). Use internal standards (e.g., deuterated analogs) in LC-MS analysis. Report relative standard deviations (RSD) across triplicate runs and include raw data in appendices for transparency .
Q. What protocols ensure experimental reproducibility in Acid Black 58 synthesis and degradation studies?
- Methodological Answer : Document catalyst synthesis steps (e.g., coprecipitation pH, calcination temperature) and characterize batches via BET surface area and XRD. Share detailed protocols in supplementary materials, including instrument calibration data (e.g., spectrophotometer wavelength accuracy) .
Contradiction and Gap Analysis
Q. How can researchers reconcile discrepancies between laboratory-scale and pilot-scale degradation efficiencies for Acid Black 58?
Q. What gaps exist in understanding the long-term environmental fate of Acid Black 58 degradation byproducts?
- Methodological Answer : Perform ecotoxicity assays (e.g., Daphnia magna mortality, algal growth inhibition) on intermediates. Use QSAR models to predict persistence and bioaccumulation potential. Advocate for longitudinal field studies in real wastewater treatment plants .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
